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Compound of Interest

Compound Name: Nilutamide-d6

Cat. No.: B563632

Comprehensive Safety and Handling Guide:
Nilutamide-d6

This guide provides essential safety protocols and logistical information for the handling and
disposal of Nilutamide-d6. Given that Nilutamide-d6 is the deuterium-labeled version of
Nilutamide, it should be handled with the same precautions as the parent compound, which is
classified as a hazardous, cytotoxic drug.[1][2] The following procedures are designed to
minimize exposure and ensure a safe laboratory environment for researchers, scientists, and
drug development professionals.

Hazard Identification and Risk Assessment

Nilutamide is categorized as a hazardous substance. All personnel must review the Safety
Data Sheet (SDS) before beginning any work.[3]

¢ Acute Toxicity: Toxic if swallowed (GHS Category 3).[3][4]
o Reproductive Toxicity: May damage fertility or the unborn child (GHS Category 1B).[3][4]
e Primary Exposure Routes: Inhalation of powder, skin contact, eye contact, and ingestion.[5]

Due to these hazards, exposure must be kept to an absolute minimum. A risk assessment
should be conducted for all procedures involving Nilutamide-d6 to identify potential exposure
scenarios and implement appropriate control measures.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to create a barrier between the handler and the
hazardous material.[5] Standard laboratory PPE is insufficient; the following must be worn at all
times when handling Nilutamide-d6.

o Gloves: Two pairs of chemotherapy-tested nitrile gloves are required ("double-gloving").[6][7]
Gloves must have been tested according to ASTM D6978 standards.[6] Change the outer
gloves every 30 minutes or immediately if they become contaminated, torn, or punctured.[7]

o Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric (e.g.,
polyethylene-coated polypropylene) is required.[5][8] Gowns should have long sleeves with
tight-fitting elastic cuffs.

o Eye and Face Protection: Use tightly fitting safety goggles and a full-face shield to protect
against splashes and airborne particles.[8][9]

o Respiratory Protection: When handling the solid compound (e.g., weighing) or if there is a
risk of generating aerosols, a fit-tested N95 or higher-rated respirator is mandatory.[5][8]
Surgical masks do not provide adequate respiratory protection against chemical powders or
aerosols.[5]

» Additional Protection: Shoe covers should be worn in the designated handling area.[8]

Operational Plan: Step-by-Step Handling Procedures

All handling of Nilutamide-d6, especially manipulation of the solid form, must occur within a
designated containment area, such as a certified Class Il Biological Safety Cabinet (BSC) or a
chemical fume hood.[5]

Step 1: Receiving and Unpacking
 Visually inspect the shipping package for any signs of damage or leakage upon arrival.
» Don a single pair of gloves and a lab coat before handling the outer package.

o Transport the package to the designated handling area (fume hood or BSC).
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Don full PPE as described in Section 2.
Carefully open the shipping container and inspect the primary container for integrity.

Wipe the exterior of the primary container with a suitable decontaminating solution (e.g., 2%
sodium hypochlorite followed by 1% sodium thiosulfate, then sterile water) before
transferring it to a clean storage area.[7]

Dispose of all packing materials as hazardous waste.

Step 2: Storage

Store Nilutamide-d6 in a clearly labeled, sealed container.[10]

The storage area must be secure and accessible only to authorized personnel.[3][11]

Follow the specific storage temperature guidelines from the supplier. For solutions in solvent,
storage at -20°C or -80°C is recommended for long-term stability.[1]

Store away from heat, moisture, and direct light.[1][10]
Step 3: Preparation of Stock Solutions (Weighing and Solubilizing)

Perform all manipulations within a chemical fume hood or BSC to prevent inhalation of the
powder.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvent) on a disposable,
plastic-backed absorbent pad within the containment area.

Don full PPE, including a fit-tested N95 respirator.

Carefully weigh the required amount of Nilutamide-d6é powder. Use gentle motions to avoid
creating airborne dust.

Add the solvent to the solid in a sealable container and mix until dissolved.

Wipe down all surfaces, including the exterior of the solution container and the balance, with
a decontaminating solution.
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» Dispose of all contaminated disposable items (e.g., weigh boats, pipette tips, absorbent
pads) in a designated hazardous waste container.[12]

Spill Management

In the event of a spill, act immediately to contain and clean the area. A spill kit specifically for
cytotoxic drugs must be readily available.

o Evacuate and Secure: Alert others in the area and restrict access to the spill location.

» Don PPE: Put on full PPE, including two pairs of chemotherapy gloves, a disposable gown,
eye protection, a face shield, and an N95 respirator.[7]

» Containment: Cover the spill with absorbent pads from the spill kit to prevent it from
spreading. For powders, gently cover with damp absorbent pads to avoid aerosolizing the
dust.

» Cleanup: Working from the outer edge of the spill inward, carefully collect all contaminated
materials. Place them into a designated cytotoxic waste container.

o Decontamination: Clean the spill area thoroughly. A common procedure involves washing the
area twice with an alkaline detergent and water, followed by a decontamination step with 2%
sodium hypochlorite and 1% sodium thiosulfate, and a final rinse with clean water.[7] Note:
Do not use bleach on spills containing urine, as this may produce toxic gas.[7]

o Disposal: Dispose of all cleanup materials, including used PPE, as hazardous chemical
waste.[12]

e Reporting: Document the spill and cleanup procedure according to your institution's policies.

Disposal Plan

All waste generated from handling Nilutamide-d6 is considered hazardous and must be
segregated from regular laboratory trash.[12]

¢ Solid Waste: All contaminated disposable items, including gloves, gowns, shoe covers,
absorbent pads, and weigh boats, must be placed in a clearly labeled, sealed, and puncture-
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proof container designated for cytotoxic or RCRA-regulated hazardous waste (often a black

container).[7][12]

o Sharps: Needles and syringes must be disposed of in a designated sharps container. If a

syringe contains any residual Nilutamide-d6 solution, it must be disposed of as bulk

hazardous chemical waste in a black container, not a standard red sharps container.[12]

e Liquid Waste: Unused solutions or liquid waste containing Nilutamide-d6é must be collected

in a sealed, leak-proof hazardous waste container. Do not pour this waste down the drain.

[12]

» Waste Pickup: All waste containers must be labeled with a hazardous waste tag and

disposed of through the institution's Environmental Health and Safety (EHS) department.[12]

Data Summary Table

Parameter Data Reference
Acute Toxicity, Oral (Category

GHS Hazard Classification 3); Reproductive Toxicity [B114][11]
(Category 1B)
H301: Toxic if swallowed;

Hazard Statements H360: May damage fertility or [B114][11]
the unborn child

Signal Word Danger [3114]
1189477-66-4 (for Nilutamide-

CAS Number [2]
de)

Molecular Formula C12H4D6F3N304 [2]

_ Room temperature, away from
Storage (Solid) [10]

heat, moisture, and direct light

Storage (In Solvent)

-80°C for 6 months; -20°C for 1
month (sealed, away from
light)

[1]

Acute Toxicity (Nilutamide)

Oral LD50 (rat): 195 mg/kg

[4]
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Safe Handling Workflow for Nilutamide-d6

Preparation & Handling
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Use Cytotoxic

5. Prepare Solution Spill Kit
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Unused Material Post-Handling Cleanup

Dispose Bulk/Liquid Dispose Contaminated
Waste PPE & Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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